Cas no 1803593-49-8 (5-(Aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxamide Dihydrochloride)

• Product Name: 5-(Aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxamide Dihydrochloride
• CAS No: 1803593-49-8
• CID: 4616971
• Update Time: 2025-06-10

5-(Aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxamide Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxamide Dihydrochloride

Additional information on 5-(Aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxamide Dihydrochloride

5-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide Dihydrochloride (CAS No: 1803593-49-8)

The compound 5-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide Dihydrochloride (CAS No: 1803593-49-8) is a highly specialized chemical entity with significant potential in various fields of research and application. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural features and versatile reactivity. The presence of the aminomethyl group and the carboxamide moiety in its structure endows it with distinctive chemical properties that make it a valuable compound in synthetic chemistry and material science.

Recent studies have highlighted the importance of pyrazolopyridines as building blocks in drug discovery and materials development. The dihydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability under various experimental conditions. Researchers have explored its role in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These applications leverage the compound's ability to act as a versatile ligand, facilitating the construction of porous structures with tailored properties for gas storage and catalysis.

In the field of medicinal chemistry, 5-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide Dihydrochloride has shown promise as a lead compound for the development of novel therapeutic agents. Its unique structure allows for interactions with biological targets such as enzymes and receptors, making it a candidate for drug design against various diseases. Recent findings suggest that this compound exhibits potential anti-inflammatory and antioxidant activities, which could be further explored for therapeutic applications.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazolopyridine core through cyclization reactions followed by functionalization to introduce the aminomethyl group and the carboxamide moiety. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both academic research and industrial applications.

From an environmental perspective, the compound's synthesis has been designed with sustainability in mind. Green chemistry principles have been incorporated to minimize waste generation and reduce energy consumption during production. This approach aligns with current trends toward more eco-friendly chemical processes.

In conclusion, 5-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide Dihydrochloride (CAS No: 1803593-49-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new potential uses for this compound, its significance in various fields is expected to grow further.